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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B039005 Get Quote

An In-depth Technical Guide to Butyl Dihydrogen Phosphate

This technical guide provides a comprehensive overview of butyl dihydrogen phosphate, an

organophosphate compound of interest to researchers, scientists, and professionals in drug

development. This document details its molecular structure, physicochemical properties, and

relevant experimental protocols.

Molecular Structure and Chemical Formula
Butyl dihydrogen phosphate, also known as monobutyl phosphate or n-butyl acid phosphate,

is an ester of phosphoric acid and n-butanol.[1] The central phosphorus atom is bonded to one

butoxy group (-OCH₂CH₂CH₂CH₃) and two hydroxyl groups (-OH), with a double bond to one

oxygen atom. This structure gives it the properties of a monoalkyl phosphate ester.

Chemical Formula: C₄H₁₁O₄P[2][3][4][5][6]

Synonyms: Acid butyl phosphate, Butyl acid phosphate, mono-n-butylphosphoric acid,

Phosphoric acid, monobutyl ester.[3][4][7]

Canonical SMILES: CCCCOP(=O)(O)O[2][4]

InChI Key: BNMJSBUIDQYHIN-UHFFFAOYSA-N[4]

Physicochemical Properties
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Butyl dihydrogen phosphate is a colorless to light brown liquid.[4] It is corrosive to metals

and tissues.[4] The key quantitative data for this compound are summarized in the table below

for easy reference and comparison.

Property Value

Molecular Weight 154.10 g/mol [2][4][5]

CAS Number 1623-15-0[2][5][6][7]

Density 1.283 g/cm³[2]

Boiling Point 272.5 °C at 760 mmHg[2]

Flash Point 118.6 °C[2]

pKa (Predicted) 1.97 ± 0.10[2][4]

LogP 0.89580[2]

Hydrogen Bond Donor Count 2[2][4]

Hydrogen Bond Acceptor Count 4[2][4]

Rotatable Bond Count 4[2][4]

Topological Polar Surface Area 66.8 Å²[4]

Experimental Protocols
Synthesis of n-Butyl Phosphate Mono- and Di-esters
A method for synthesizing a mixture of n-butyl phosphate mono- and di-esters involves the

reaction of n-butanol with phosphorus pentoxide, polyphosphoric acid, and phosphorous acid.

[8]

Materials:

n-Butanol

Phosphorus pentoxide (P₂O₅)
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Polyphosphoric acid

Phosphorous acid

Procedure:[8]

Add 400 kg of n-butanol to a reactor and purge with nitrogen gas.

While stirring, add 0.4 kg of phosphorous acid and continue to stir until it is completely

dissolved.

Slowly add 20 kg of polyphosphoric acid in a fine stream and stir until the mixture is uniform.

Add 220 kg of phosphorus pentoxide in batches. Use cooling water to maintain the

temperature inside the reactor at or below 50°C.

After the addition of phosphorus pentoxide is complete, stir until the mixture is uniform.

Add another 0.4 kg of phosphorous acid and maintain the reaction at 40-45°C for 30

minutes.

Heat the reactor to 65-70°C and maintain the reaction for 16 hours.

Cool the mixture to below 30°C and filter. The resulting transparent, viscous liquid is the

target product mixture of n-butyl phosphate mono- and di-esters.

Generalized Synthesis of a Monoalkyl Phosphate Ester
A general method for the phosphorylation of an alcohol to produce a monoalkyl phosphate

involves the use of phosphoryl chloride (POCl₃).[9]

Materials:[9]

Anhydrous Alcohol (e.g., tert-Butanol)

Phosphoryl chloride (POCl₃)

Anhydrous non-nucleophilic base (e.g., pyridine)
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Anhydrous aprotic solvent (e.g., dichloromethane - DCM)

Procedure:[9]

Dissolve the anhydrous alcohol and the base in the anhydrous solvent within a flask

equipped for inert atmosphere conditions.

Cool the solution in an ice bath.

Slowly add phosphoryl chloride to the cooled solution while stirring.

Allow the reaction to proceed at a controlled temperature until completion, monitored by a

suitable technique like TLC.

Upon completion, quench the reaction by carefully adding water or an aqueous acid solution.

Perform an aqueous workup to separate the product. This typically involves extraction with

an organic solvent.

The organic layers are combined, dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and

the solvent is evaporated.

The crude product is then purified using a suitable method such as column chromatography

or recrystallization.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of n-butyl phosphate esters as

described in the experimental protocol.
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Caption: Workflow for the synthesis of n-butyl phosphate esters.
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Applications and Uses
Mono- and di-basic phosphate esters like butyl dihydrogen phosphate are classified as

anionic surfactants.[2][4][5] A key feature of these compounds is their stability in alkaline

conditions, which surpasses that of many other surfactants.[2][4][5] Their properties lend them

to a variety of applications, including:

Wetting agents

Emulsifiers

Lubricants

Coupling agents

Detergents

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Butyl dihydrogen phosphate molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039005#butyl-dihydrogen-phosphate-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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